Cas no 1794936-94-9 (Ammeline-13C3 Hydrochloride)

Ammeline-13C3 Hydrochloride is a stable isotope-labeled compound, where three carbon atoms are replaced with 13C isotopes, enhancing its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies. This labeled derivative of ammeline is particularly valuable for quantitative analysis, metabolic tracing, and pharmacokinetic research due to its high isotopic purity and minimal interference from natural isotopes. The hydrochloride salt form ensures improved solubility and stability, facilitating its use in aqueous and organic solvent systems. Its precise labeling enables accurate tracking in complex biological matrices, making it a critical tool for advanced analytical and biomedical applications.

Ammeline-13C3 Hydrochloride structure

Product Name:Ammeline-13C3 Hydrochloride

CAS No:1794936-94-9

MF:C₃H₆ClN₅O

MW:166.543602466583

CID:4555279

PubChem ID:136257797

Update Time:2025-06-08

Ammeline-13C3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Ammeline-13C3 Hydrochloride
- J-003554
- 1794936-94-9
- 4,6-diamino-(2,4,6-13C3)1H-1,3,5-triazin-2-one;hydrochloride
- Inchi： 1S/C3H5N5O.ClH/c4-1-6-2(5)8-3(9)7-1;/h(H5,4,5,6,7,8,9);1H/i1+1,2+1,3+1;
- InChI Key： MEUOOKNKMSVRLN-HCULJTSZSA-N
- SMILES： Cl.O=[13C]1N=[13C](N)N=[13C](N)N1

Computed Properties

Exact Mass: 166.0361520g/mol
Monoisotopic Mass: 166.0361520g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 204
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106Å²

Ammeline-13C3 Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A633662-0.5mg	Ammeline-13C3 Hydrochloride	1794936-94-9	0.5mg	$ 190.00	2023-02-03
TRC	A633662-5mg	Ammeline-13C3 Hydrochloride	1794936-94-9	5mg	$ 1654.00	2023-04-19
AN HUI ZE SHENG Technology Co., Ltd.	A633662-0.5mg	4,6-diimino-1,3,5-triazinan-2-one-2,4,6-13C3 hydrochloride	1794936-94-9	0.5mg	￥1680.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	A633662-5mg	4,6-diimino-1,3,5-triazinan-2-one-2,4,6-13C3 hydrochloride	1794936-94-9	5mg	￥13440.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-66548-0.5mg	4,6-diimino-1,3,5-triazinan-2-one-2,4,6-13C3 hydrochloride	1794936-94-9	0.5mg	￥1440.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-66548-5mg	4,6-diimino-1,3,5-triazinan-2-one-2,4,6-13C3 hydrochloride	1794936-94-9	5mg	￥11150.00	2023-09-15
TRC	A633662-.5mg	Ammeline-13C3 Hydrochloride	1794936-94-9	.5mg	$ 219.00	2023-04-19
A2B Chem LLC	AW54569-5mg	Ammeline-13C3 Hydrochloride	1794936-94-9	5mg	$1727.00	2024-04-20